Cas no 2459652-61-8 (5,5'-(thiophene-2,5-diyl)diisophthalaldehyde)

• Product Name: 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde
• CAS No: 2459652-61-8
• MF: C₂₀H₁₂O₄S
• MW: 348.371884346008
• CID: 5547969
• Update Time: 2025-07-18

5,5'-(thiophene-2,5-diyl)diisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde

• Inchi： 1S/C20H12O4S/c21-9-13-3-14(10-22)6-17(5-13)19-1-2-20(25-19)18-7-15(11-23)4-16(8-18)12-24/h1-12H
• InChI Key： FHLYYIHBFUUWAO-UHFFFAOYSA-N
• SMILES： C(C1=CC(C=O)=CC(C2=CC=C(C3C=C(C=O)C=C(C=O)C=3)S2)=C1)=O

Additional information on 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde

Introduction to 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde (CAS No: 2459652-61-8)

5,5'-(thiophene-2,5-diyl)diisophthalaldehyde, with the chemical formula C₂₀H₈O₄S, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This review aims to provide a comprehensive overview of its structural characteristics, synthetic methodologies, and emerging applications, particularly in the context of drug discovery and material science.

The molecular structure of 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde features a thiophene-2,5-diyl bridge connecting two isophthalaldehyde units. This unique arrangement imparts remarkable reactivity and functionality, making it a valuable intermediate in the synthesis of complex molecules. The presence of aldehyde groups at both ends of the molecule allows for further derivatization via condensation reactions, forming Schiff bases and other heterocyclic compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiophene-based compounds. The thiophene ring is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde has been investigated for its potential applications in developing novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde typically involves multi-step organic reactions starting from commercially available precursors. A common approach includes the condensation of 2-thiophenedicarboxaldehyde with appropriate reagents to form the desired product. Advances in synthetic chemistry have enabled more efficient and scalable production methods, facilitating its use in industrial applications.

The pharmacological profile of 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde has been extensively studied in preclinical models. Initial findings suggest that it exhibits inhibitory activity against several enzymes implicated in disease pathogenesis. For example, it has shown promise in inhibiting tyrosine kinases associated with cancer cell proliferation. Additionally, its interaction with neurotransmitter receptors has been investigated for potential applications in treating neurological conditions.

In conclusion, 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde (CAS No: 2459652-61-8) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for synthesizing complex molecules with therapeutic potential. As research continues to uncover new applications for thiophene-based compounds, 5,5'-(thiophene-2,5-diyl)diisophthalaldehyde is poised to play a significant role in advancing both drug discovery and innovative materials development.